Cas no 16416-30-1 (Dodecane-d)

• Product Name: Dodecane-d
• CAS No: 16416-30-1
• MF: C₁₂H₂₆
• MW: 196.495048046112
• MDL: MFCD00144868
• CID: 121655
• PubChem ID: 16213433
• Update Time: 2025-04-18

Dodecane-d Chemical and Physical Properties

Names and Identifiers

• Dodecane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d26
• Dodecane-d26
• n-Dodecane(d26)
• n-Dodecane-d26
• (2H26)-n-Dodecan
• 489131_ALDRICH
• Dodecan-d26
• hexacosadeuterio-dodecane
• n-d26-Deuterododecan
• n-Deuterododecan
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-hexacosadeuteriododecane
• n-Dodecane-d26, 98 atoM%D
• DODECANE-D26, 98 ATOM % D
• Dodecane-d
• DTXSID80583947
• D98477
• CS-0226364
• J-010117
• MFCD00144868
• (?H??)dodecane
• (~2~H_26_)Dodecane
• MS-23063
• HY-W099602S
• 16416-30-1
• Dodecane-d??
• CP pound masculine98% pound not98atom%D

• MDL： MFCD00144868
• Inchi： 1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
• InChI Key： SNRUBQQJIBEYMU-DWXHPOBZSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 222.52962
• Monoisotopic Mass: 196.366646224g/mol
• Isotope Atom Count: 26
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.864 g/mL at 25 °C
• Melting Point: −9.6 °C(lit.)
• Boiling Point: 215-217 °C(lit.)
• Flash Point: 160 °F
• Refractive Index: n20/D 1.422(lit.)
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: No data available

Dodecane-d Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes